HLP6

• bioactivity: Antibacterial
• sequence: FQWQRNPRKVR

Description

HLP6 is a high-efficiency oil purification system developed by Pall Corporation, designed to address water and contaminant removal in lubrication and hydraulic circuits. Utilizing a redesigned vacuum distillation tower, this compound achieves 99.9% efficiency in removing free gases, dissolved gases, water, and solid particulates (down to 3 µm) . Key technical specifications include:

Parameter	This compound Specifications
Flow Rate	6 GPM (22.7 L/min)
Viscosity Range	3–1000 cSt
Operating Temperature	Inlet: ≤76°C; Ambient: 3.9–40.6°C
Dehydration Rate	40% faster than competing models
Solid Contaminant Removal	99.9% efficiency at 3 µm
Materials	Fluorocarbon seals, NEMA 4 (IP65) enclosure, ANSI B31.1-compliant piping

This compound is optimized for industries such as power generation, pulp/paper, and metallurgy, where water contamination accelerates corrosion, oil oxidation, and system wear . Its unique vacuum tower design prevents free water formation even at low oil temperatures, ensuring reliable performance .

Comparison with Similar Compounds

Comparison with Similar Oil Purification Systems

Pall HEP Series

The HEP series targets transformer oil purification (e.g., 110–500 kV systems), focusing on dielectric fluid maintenance. Unlike HLP6, HEP uses a dual-stage vacuum system for deeper dehydration and degassing, critical for insulating oils.

Feature	This compound	HEP Series
Primary Application	Lubrication/hydraulic systems	High-voltage transformer oils
Water Removal Efficiency	80% dissolved water; 100% free water	>95% dissolved water; 100% free water
Solid Removal	99.9% at 3 µm	99.5% at 5 µm
Vacuum System	Single-stage optimized tower	Dual-stage high-vacuum system
Flow Rate	22.7 L/min	12–30 L/min (adjustable)
Key Advantage	Prevents free water in low temps	Enhances dielectric strength of oils

This compound outperforms HEP in dissolved water removal speed (40% faster) and broader viscosity tolerance, making it suitable for dynamic industrial environments .

Competitor Model: HYPROC HV-100

The HYPROC HV-100, a market alternative, emphasizes portability but lacks this compound’s precision in dissolved water control:

Feature	This compound	HYPROC HV-100
Portability	Fixed/mobile configurations	Mobile-only design
Dissolved Water Removal	80%	60%
Energy Consumption	4 kW heater	5.5 kW heater
Maintenance	SRF 319 filter cartridges (easy swap)	Multi-stage filters (complex replacement)
Temperature Flexibility	Stable performance at 3.9–40.6°C	Limited below 10°C

This compound’s fluorocarbon seals and PLC-controlled heating system ensure reliability in harsh conditions, whereas HYPROC struggles with low-temperature efficiency .

Research Findings and Industrial Validation

• Field Study (Power Plant Turbines): this compound reduced bearing corrosion by 70% and extended oil life by 300% compared to centrifugal purifiers, which only remove free water .
• Lab Analysis: Dissolved water levels in hydraulic oils treated with this compound remained below 50 ppm, meeting ISO 4406 cleanliness standards for 18/16/13 systems .
• Cost-Benefit: this compound lowers fluid disposal costs by 45% due to extended oil usability, contrasting with HEP’s higher operational costs for transformer-specific applications .